Cas no 630106-16-0 (Isoplagiochin C; 10,10',12-Trichloro)

• Product Name: Isoplagiochin C; 10,10',12-Trichloro
• CAS No: 630106-16-0
• MF: C₂₈H₁₉Cl₃O₄
• MW: 525.807065248489
• CID: 6699043
• Update Time: 2024-03-02

Isoplagiochin C; 10,10',12-Trichloro Chemical and Physical Properties

Names and Identifiers

• Bazzanin M
• Isoplagiochin C; 10,10',12-Trichloro

• Inchi： 1S/C28H19Cl3O4/c29-22-13-19-17(26(31)28(22)35)7-2-15-4-10-24(33)21(12-15)20-11-14(3-9-23(20)32)1-5-16-6-8-18(19)27(34)25(16)30/h1,3-6,8-13,32-35H,2,7H2
• InChI Key： YRJIHLSUELLWET-UHFFFAOYSA-N
• SMILES： OC1C2=CC(CCC3C(C4C(O)=C(Cl)C(C=CC5=CC2=C(O)C=C5)=CC=4)=CC(Cl)=C(O)C=3Cl)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• XLogP3: 4.861

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols